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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Barium di(ethanesulphonate), focusing

on its chemical properties, a generalized synthesis protocol, and its potential relevance in

research and development. Due to the limited availability of specific data for Barium
di(ethanesulphonate) in scientific literature, this guide draws upon established principles of

inorganic and organic chemistry, as well as publicly available information on related barium

sulfonate compounds.

Core Chemical Properties
Barium di(ethanesulphonate) is an inorganic salt consisting of a barium cation (Ba²⁺) and two

ethanesulphonate anions (C₂H₅SO₃⁻). The following table summarizes its key quantitative

data.

Property Data

Molecular Formula C₄H₁₀BaO₆S₂

Molecular Weight 355.59 g/mol

IUPAC Name Barium di(ethanesulphonate)
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Synthesis of Barium Alkylsulfonates: A General
Protocol
While a specific, validated protocol for the synthesis of Barium di(ethanesulphonate) is not

readily available in the reviewed literature, a general methodology can be inferred from the

synthesis of other barium sulfonates, such as barium dodecylbenzenesulfonate. The following

represents a generalized experimental protocol for the preparation of barium alkylsulfonates.

Materials:

Ethanesulfonic acid (C₂H₅SO₃H)

A barium source, such as Barium Hydroxide (Ba(OH)₂) or Barium Carbonate (BaCO₃)

Deionized water

Appropriate solvent (e.g., ethanol or a hydrocarbon solvent)

Filtration apparatus

Reaction vessel with stirring and heating capabilities

pH indicator or meter

Methodology:

Dissolution: Dissolve a known quantity of ethanesulfonic acid in a suitable solvent within the

reaction vessel.

Neutralization: Gradually add a stoichiometric amount of the barium source (e.g., Barium

Hydroxide) to the ethanesulfonic acid solution while stirring continuously. The reaction

between an acid and a base will proceed towards neutralization. If using Barium Carbonate,

the reaction will produce carbon dioxide gas.

pH Monitoring: Monitor the pH of the reaction mixture. The addition of the barium source

should continue until the solution reaches a neutral pH (approximately 7), indicating the

complete reaction of the sulfonic acid.
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Precipitation and Isolation: If the resulting Barium di(ethanesulphonate) is insoluble in the

chosen solvent system, it will precipitate out of the solution. The solid product can then be

isolated by filtration.

Purification: The collected solid can be washed with a small amount of cold solvent to

remove any unreacted starting materials or soluble impurities.

Drying: The purified Barium di(ethanesulphonate) should be dried under vacuum to

remove any residual solvent.

A similar approach involves the reaction of an alkali metal salt of the sulfonic acid with a soluble

barium salt, leading to the precipitation of the less soluble barium sulfonate.

Reactants

Process ProductEthanesulfonic Acid
(C₂H₅SO₃H)

Reaction Vessel
(with solvent and stirring)

Barium Source
(e.g., Ba(OH)₂)

FiltrationPrecipitation Drying Barium di(ethanesulphonate)
(C₄H₁₀BaO₆S₂)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Barium di(ethanesulphonate).

Applications and Relevance in Research and Drug
Development
While specific applications for Barium di(ethanesulphonate) are not documented, the broader

class of barium compounds and sulfonates have established roles in scientific and

pharmaceutical contexts.

Barium Compounds in Medical Imaging: Barium sulfate is a well-known contrast agent used in

X-ray imaging and computed tomography (CT) scans of the gastrointestinal tract.[1][2][3] Its

high density and low solubility make it ideal for opacifying the GI tract, allowing for clear
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visualization of anatomical structures.[2][4] Although Barium di(ethanesulphonate) is
expected to be more soluble than barium sulfate, its potential as a contrast agent or in the

development of new imaging agents could be an area of investigation.

Sulfonates in Drug Development: The sulfonate group is a key functional group in many

pharmaceutical compounds. It is often introduced to improve water solubility and bioavailability.

The ethanesulphonate moiety of Barium di(ethanesulphonate) could be of interest in

medicinal chemistry for these properties.

Potential Research Applications:

Material Science: Barium salts of organic acids can have interesting material properties.

Barium sulfonates are known to have applications as additives in lubricants and as

dispersants.[5]

Chemical Synthesis: As a source of either the barium ion or the ethanesulphonate ion in a

non-aqueous solvent.

Conclusion
Barium di(ethanesulphonate) is a compound with a clear chemical formula and molecular

weight that can be derived from fundamental chemical principles. While specific experimental

data and applications are not widely reported, its synthesis can be approached through

generalized methods for preparing barium salts of sulfonic acids. The relevance of this

compound to researchers and drug development professionals lies in the established roles of

both barium compounds in medical diagnostics and sulfonate groups in medicinal chemistry.

Further research is needed to fully characterize Barium di(ethanesulphonate) and explore its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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